3-Bromo-5-(2-fluoro-5-methylphenyl)phenol

• IUPAC Name: 3-bromo-5-(2-fluoro-5-methylphenyl)phenol
• InChI: InChI=1S/C13H10BrFO/c1-8-2-3-13(15)12(4-8)9-5-10(14)7-11(16)6-9/h2-7,16H,1H3
• InChI Key: VCZSVJQZCQEICV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)C2=CC(=CC(=C2)Br)O
• Molecular Formula: C13H10BrFO
• DSSTOX Substance ID: DTXSID90686377
• Molecular Weight: 281.12 g/mol
• CAS No.: 1262003-47-3

Description

3-Bromo-5-(2-fluoro-5-methylphenyl)phenol: is a complex organic compound that has garnered significant attention in scientific research due to its unique physical and chemical properties. This compound is characterized by the presence of bromine, fluorine, and methyl groups attached to a phenolic structure, making it a valuable intermediate in various chemical syntheses.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-5-(2-fluoro-5-methylphenyl)phenol typically involves the Suzuki–Miyaura coupling reaction. This reaction is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. The process involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst and a base . The reaction conditions are generally mild and functional group tolerant, making it suitable for the synthesis of complex organic molecules.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems ensures high yield and purity. The reaction conditions are optimized to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions:

Substitution Reactions: The bromine atom in 3-Bromo-5-(2-fluoro-5-methylphenyl)phenol can be substituted with other nucleophiles under appropriate conditions.

Oxidation Reactions: The phenolic group can undergo oxidation to form quinones or other oxidized derivatives.

Reduction Reactions: The compound can be reduced to remove the bromine or fluorine atoms, leading to the formation of simpler phenolic compounds.

Common Reagents and Conditions:

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Major Products:

Substitution: Formation of substituted phenols.

Oxidation: Formation of quinones.

Reduction: Formation of dehalogenated phenols.

Scientific Research Applications

Chemistry: 3-Bromo-5-(2-fluoro-5-methylphenyl)phenol is used as an intermediate in the synthesis of various organic compounds. Its unique structure makes it a valuable building block in the development of new materials and pharmaceuticals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties. Its ability to interact with biological molecules makes it a candidate for drug development.

Medicine: Research is ongoing to explore the therapeutic potential of this compound in treating various diseases. Its unique chemical structure allows for the design of novel drugs with improved efficacy and reduced side effects.

Industry: In the industrial sector, 3-Bromo-5-(2-fluoro-5-methylphenyl)phenol is used in the production of specialty chemicals and advanced materials. Its applications range from the manufacture of polymers to the development of high-performance coatings.

Mechanism of Action

The mechanism by which 3-Bromo-5-(2-fluoro-5-methylphenyl)phenol exerts its effects is primarily through its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The pathways involved include signal transduction, gene expression, and metabolic regulation .

Comparison with Similar Compounds

• 3-Fluoro-5-bromophenol
• 3-Bromo-5-(trifluoromethyl)phenol
• 1-Bromo-3-fluoro-5-methylbenzene

Comparison: 3-Bromo-5-(2-fluoro-5-methylphenyl)phenol is unique due to the presence of both bromine and fluorine atoms on the phenolic ring, along with a methyl group. This combination of substituents imparts distinct physical and chemical properties, making it more versatile in various applications compared to its analogs. The presence of the fluorine atom enhances its stability and reactivity, while the bromine atom allows for further functionalization through substitution reactions.